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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748

cis-Aconitic Anhydride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of cis-aconitic anhydride, covering its chemical
identity, structural details, physicochemical properties, synthesis, and significant roles in
biochemical pathways and therapeutic applications.

Chemical Structure and IUPAC Name

cis-Aconitic anhydride is a cyclic dicarboxylic anhydride derived from cis-aconitic acid. Its
structure features a five-membered furan-2,5-dione ring substituted with an acetic acid group.

IUPAC Name: 2-(2,5-dioxofuran-3-yl)acetic acid[1][2]
Synonyms:cis-Propene-1,2,3-tricarboxylic anhydride[3][4]
The chemical structure can be visualized as follows:

Caption: Chemical structure of cis-Aconitic Anhydride.

Physicochemical Properties
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A summary of the key quantitative data for cis-aconitic anhydride is presented in the table
below for easy reference and comparison.

Property Value Reference
Molecular Formula CeHa0s [311415][6]
Molecular Weight 156.09 g/mol [3]
CAS Number 6318-55-4 [3]
White to off-white crystalline
Appearance
powder
Melting Point 75-78 °C [3]
- Soluble in acetone and
Solubility ]
ethanol. Reacts with water.
SMILES 0O=C(0)CC1=CC(=0)0C1=0 [3]

1S/C6HA05/c7-4(8)1-3-2-
InChl [3]
5(9)11-6(3)10/h2H,1H2,(H,7,8)

Experimental Protocols

The synthesis of cis-aconitic anhydride is typically a two-step process, starting from the
dehydration of citric acid to form cis-aconitic acid, followed by cyclization to the anhydride.

Step 1: Synthesis of cis-Aconitic Acid from Citric Acid
This protocol is adapted from established methods of dehydrating citric acid.
o Materials:

o Citric acid monohydrate (210 g, 1 mole)

o Concentrated sulfuric acid (210 g, 2 moles)

o Deionized water
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1 L round-bottom flask

[e]

Reflux condenser

o

[¢]

Oil bath

Shallow dish

[¢]

Suction funnel

[e]

e Procedure:

o Inthe 1 L round-bottom flask, combine 210 g of powdered citric acid monohydrate with a
solution of 210 g of concentrated sulfuric acid in 105 mL of water.

o Equip the flask with a reflux condenser.
o Heat the mixture in an oil bath maintained at 140-145 °C for 7 hours.
o Pour the resulting light brown solution into a shallow dish and allow it to cool slowly.

o As the solution cools, cis-aconitic acid will crystallize. Stir occasionally to break up the
solid mass.

o Collect the solid product by suction filtration.

o The crude cis-aconitic acid can be purified by recrystallization from glacial acetic acid.
Step 2: Cyclization to cis-Aconitic Anhydride
e Materials:

o cis-Aconitic acid (from Step 1)

o Acetic anhydride

o Round-bottom flask

o Reflux condenser
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o Rotary evaporator

e Procedure:

Place the dried cis-aconitic acid into a round-bottom flask.

[e]

o

Add an excess of acetic anhydride.

[¢]

Reflux the mixture for 1-2 hours.

[e]

After the reaction is complete, remove the excess acetic anhydride under reduced
pressure using a rotary evaporator.

[¢]

The resulting solid is cis-aconitic anhydride, which can be purified by recrystallization
from a suitable solvent like benzene or a mixture of ethyl acetate and hexane.

Biological Significance and Applications

cis-Aconitic acid is a key intermediate in the citric acid cycle, a fundamental metabolic pathway.
The enzyme aconitase catalyzes the reversible conversion of citrate to isocitrate, with cis-
aconitate as the intermediate. This isomerization is crucial for the subsequent oxidative
decarboxylation steps of the cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cis-Aconitic anhydride chemical structure and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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